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Compound of Interest

Compound Name: (2-Chloropropyl)phosphonic acid

CAS No.: 53589-30-3

Cat. No.: B14643675

Get Quote

Executive Summary
(2-Chloropropyl)phosphonic acid (CPPA) is a haloalkylphosphonic acid derivative

structurally related to Ethephon. While Ethephon ((2-chloroethyl)phosphonic acid) decomposes

to release ethylene, CPPA undergoes base-catalyzed elimination to release propylene

(propene).

Although propylene is an ethylene analogue and can trigger ethylene receptors (ETR1, ERS1),

it typically requires concentrations 100–500 times higher than ethylene to elicit comparable

physiological responses (e.g., epinasty, abscission, ripening). Consequently, CPPA is valuable

as:

A Research Tool: To differentiate high-affinity ethylene responses from low-affinity analogue

responses.

A Mild PGR: For specific applications (e.g., breaking apical dominance, retardation of

vegetative growth) where the aggressive senescence associated with ethylene is

undesirable.
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Synergist: In patent literature, it is often cited as a component in synergistic PGR mixtures.[1]

Chemical Identity & Mechanism of Action
Physicochemical Properties

Property Data

Chemical Name (2-chloropropyl)phosphonic acid

CAS Number 53589-30-3

Molecular Formula C₃H₈ClO₃P

Molecular Weight 158.52 g/mol

Solubility
Highly soluble in water; soluble in lower

alcohols.[2][3]

Acidity Strong dibasic acid (pKa₁ ~2.5, pKa₂ ~7.0).

Stability
Stable at pH < 3.5. Decomposes rapidly at pH >

5.0.

Mechanism of Decomposition
The bioactivity of CPPA relies on its degradation in plant tissues. Upon entering the cytoplasmic

environment (pH > 6.0), the phosphonate dianion undergoes elimination.

Reaction Pathway:

Ionization: The acid form dissociates to the dianion.

Elimination: The phosphate group and chloride ion are eliminated, generating propylene gas.

Comparison:

Ethephon: Releases Ethylene (

). High potency.

CPPA: Releases Propylene (
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). Lower potency (requires higher dosage for similar effect).

Visualization of Mechanism
The following diagram illustrates the parallel decomposition pathways of Ethephon vs. CPPA.
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Caption: Comparative decomposition of Ethephon and CPPA. CPPA releases propylene, a

weaker ethylene mimic.

Experimental Protocol: Preparation & Application
Safety Warning: CPPA is corrosive and an organophosphorus compound. Wear full PPE

(gloves, goggles, lab coat). Handle stock solutions in a fume hood.

Stock Solution Preparation
Because CPPA is unstable at neutral pH, stock solutions must be acidic.

Materials:

CPPA solid or high-purity liquid.

Deionized water.

0.1 N HCl (as stabilizer).
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Tween-20 (surfactant).

Protocol:

Calculate: Determine the mass required for a 100 mM (approx. 15,800 ppm) master stock.

Dissolve: Dissolve CPPA in 0.1 N HCl (not water) to prevent premature decomposition.

Storage: Store at 4°C in an amber glass bottle. Shelf life: 1-2 weeks if acidified.

Working Solution & Activation
To apply to plants, the solution must be buffered near the point of activation or applied such

that plant metabolism activates it.

Application Buffer (Immediate Use Only):

Carrier: 50 mM Citrate-Phosphate Buffer (pH 4.5 to 5.0). Note: Do not buffer to pH 7.0 unless

immediate gas release is the goal.

Surfactant: Add 0.1% (v/v) Tween-20 or Silwet L-77 to ensure foliar uptake.

Dosage Guide:

Target Response Ethephon Ref Dose
CPPA
Recommended
Dose

Rationale

Leaf Abscission 100–500 ppm 2,000–10,000 ppm

Propylene requires
higher saturation
to trigger
abscission zones.

Growth Retardation 500 ppm 2,500 ppm
Milder suppression of

apical dominance.

| Ripening Induction | 1,000 ppm | Not Recommended | CPPA is generally ineffective for rapid

anthocyanin accumulation. |
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Application Method: Foliar Spray
Timing: Apply during active metabolic periods (morning/daytime) when stomata are open.

Technique: Spray until "runoff" (leaves are fully wetted).

Control: Always include a "Surfactant Only" control and, if possible, an "Ethephon" positive

control for benchmarking.

Analytical Verification: Measuring Gas Release
To confirm the quality of your CPPA source and its release kinetics, a Headspace Gas

Chromatography (GC) assay is required.

Headspace GC Protocol
Objective: Verify the release of propylene vs. ethylene.

Vessel: Use 20 mL crimp-top headspace vials.

Reaction Mix:

1 mL of 100 mM Phosphate Buffer (pH 7.0 or 8.0 to accelerate reaction).

100 µL of CPPA Stock.

Seal: Immediately seal with a PTFE/Silicone septum.

Incubation: Incubate at 25°C for 1–4 hours.

Injection: Inject 1 mL of headspace gas into a GC equipped with an FID (Flame Ionization

Detector).

Analysis:

Ethylene Retention Time: ~2.5 min (column dependent).

Propylene Retention Time: ~3.5 min (distinct peak).
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Note: If you see an ethylene peak, your source is contaminated with Ethephon.

Biological Assay: The "Triple Response" Test
The classic Arabidopsis or Pea Triple Response is the gold standard for validating ethylene-like

activity.

Workflow Diagram:

Key Metrics
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(Pea or Arabidopsis)

2. Treatment Incubation
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Hypocotyl Shortening Radial Swelling Apical Hook Exaggeration

Click to download full resolution via product page

Caption: Workflow for the Triple Response Bioassay to quantify CPPA potency.

Protocol:

Germination: Germinate seeds in the dark on MS media or wet paper towels.

Treatment: Expose seedlings to varying concentrations of CPPA (1 mM, 5 mM, 10 mM) in

the substrate.
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Observation: After 3 days in the dark, measure hypocotyl length.

Expected Result: CPPA treated seedlings should show the "Triple Response" (short, thick,

hooked) but only at significantly higher concentrations than Ethephon controls.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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